Cas no 477334-11-5 (1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE)

1-(4-Bromophenyl)-3-(4-phenoxyanilino)-1-propanone is a brominated aromatic ketone derivative with a phenoxyaniline substituent, offering utility as an intermediate in organic synthesis. Its structural features, including the bromophenyl and phenoxyanilino groups, make it suitable for further functionalization in the development of pharmaceuticals, agrochemicals, or specialty chemicals. The compound's well-defined reactivity profile allows for selective modifications, facilitating applications in cross-coupling reactions or as a precursor for heterocyclic frameworks. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its versatility in constructing complex molecular architectures, particularly in medicinal chemistry and materials science.

1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE structure

477334-11-5 structure

Product Name:1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE

CAS No:477334-11-5

MF:C₂₁H₁₈BrNO₂

MW:396.277124881744

CID:3028416

PubChem ID:4342877

Update Time:2025-05-20

1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

- 1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE
- AKOS005108437
- 1-(4-bromophenyl)-3-[(4-phenoxyphenyl)amino]propan-1-one
- 1-(4-Bromophenyl)-3-((4-phenoxyphenyl)amino)propan-1-one
- 1-(4-bromophenyl)-3-(4-phenoxyanilino)propan-1-one
- 651-054-2
- 477334-11-5
- JS-2541
- Inchi： 1S/C21H18BrNO2/c22-17-8-6-16(7-9-17)21(24)14-15-23-18-10-12-20(13-11-18)25-19-4-2-1-3-5-19/h1-13,23H,14-15H2
- InChI Key： GLINXMNRZMTRNP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCNC1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 395.05209Da
Monoisotopic Mass: 395.05209Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 38.3Å²

1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B167270-25mg	1-(4-Bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5		25mg	$ 230.00	2022-06-07
TRC	B167270-50mg	1-(4-Bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5		50mg	$ 380.00	2022-06-07
Key Organics Ltd	JS-2541-1MG	1-(4-bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	JS-2541-5MG	1-(4-bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	JS-2541-10MG	1-(4-bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	JS-2541-20MG	1-(4-bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	JS-2541-0.5G	1-(4-bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	JS-2541-1g	1-(4-bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	JS-2541-5g	1-(4-bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	JS-2541-10g	1-(4-bromophenyl)-3-(4-phenoxyanilino)-1-propanone	477334-11-5	>90%	10g	£5775.00	2025-02-09

1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE

Comprehensive Overview of 1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE (CAS No. 477334-11-5): Properties, Applications, and Research Insights

The compound 1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE (CAS No. 477334-11-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a 4-bromophenyl group and a 4-phenoxyanilino moiety, this ketone derivative exhibits intriguing chemical properties that make it valuable for diverse applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for high-performance organic intermediates like 1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE has surged, driven by advancements in catalysis and molecular design. Its CAS No. 477334-11-5 serves as a critical identifier in chemical databases, facilitating global research collaboration. The compound’s electron-rich aromatic systems and hydrogen-bonding capabilities contribute to its reactivity, making it a candidate for photovoltaic materials and bioconjugation—topics frequently searched in AI-driven material science platforms.

From a synthetic perspective, 1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE demonstrates versatility in cross-coupling reactions, a hot topic in organic synthesis forums. Its bromine substituent enables palladium-catalyzed transformations, while the phenoxy aniline segment offers sites for selective functionalization. These attributes resonate with industry searches for sustainable synthetic routes and atom-efficient protocols, reflecting the growing emphasis on eco-friendly chemistry.

Analytical studies of CAS 477334-11-5 reveal notable thermal stability and solubility profiles, key factors for its utility in polymeric composites and coatings. The compound’s UV-absorption characteristics have also sparked interest in optoelectronic applications, coinciding with rising Google queries about organic semiconductors. Furthermore, its potential role in biomedical imaging probes aligns with trending research in theranostics—a fusion of therapy and diagnostics.

Quality control of 1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE adheres to stringent HPLC and NMR validation standards, ensuring reproducibility for academic and industrial users. As AI-assisted molecular modeling gains traction, this compound’s 3D conformational data has become a dataset of interest for machine learning applications in chemical property prediction—a frequently cited topic in digital chemistry communities.

In conclusion, 1-(4-BROMOPHENYL)-3-(4-PHENOXYANILINO)-1-PROPANONE (CAS No. 477334-11-5) represents a multifaceted compound bridging cutting-edge research and industrial innovation. Its relevance to renewable energy, smart materials, and life sciences ensures continued exploration, mirroring the interdisciplinary nature of modern scientific inquiry.